Cas no 2171272-55-0 (2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid
• CAS No: 2171272-55-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5891153
• PubChem ID: 165818467
• Update Time: 2025-11-01

2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid
• 2-ethyl-2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}butanoic acid
• EN300-1571355
• 2171272-55-0

• Inchi： 1S/C26H32N2O6/c1-4-26(5-2,24(30)31)16-27-23(29)22(15-33-3)28-25(32)34-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,4-5,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： XDTWOUWGROJLOX-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](COC)C(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid

Introduction to 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid (CAS No. 2171272-55-0)

2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid, identified by its CAS number 2171272-55-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a butanoic acid backbone modified with an amide side chain. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group further enhances its chemical diversity, making it a promising candidate for various biochemical applications.

The fluoren-9-yl substituent is particularly noteworthy due to its stability and fluorescence properties, which make it valuable in the development of probes and imaging agents. In recent years, researchers have been exploring the potential of fluorene-based compounds in diagnostic tools and bioimaging techniques. The methoxycarbonyl group, on the other hand, contributes to the compound's solubility and reactivity, facilitating its use in synthetic chemistry and drug design.

The chiral center at the (2S)-position in the amine side chain is another critical feature of this compound. Chirality plays a pivotal role in pharmaceuticals, as enantiomers often exhibit different biological activities. The precise stereochemistry of this compound ensures that it can interact selectively with biological targets, potentially enhancing its therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of amino acid derivatives in drug development. The amide moiety in this compound not only contributes to its structural complexity but also provides a site for further functionalization. This flexibility allows chemists to modify the compound's properties, tailoring it for specific applications such as enzyme inhibition or receptor binding.

The 3-methoxypropanamidomethyl group adds another layer of functionality to the molecule. Methoxy groups are known for their ability to influence solubility and metabolic stability, making them valuable in drug design. By incorporating this group, researchers can optimize the compound's pharmacokinetic profile, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

In the context of current pharmaceutical research, this compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutic agents. The combination of a fluorene-based scaffold with an amide side chain provides a unique chemical profile that could be exploited for various biomedical applications.

One particularly exciting area of research involves the use of such compounds in neurological disorders. The ability to target specific neurological pathways with high precision is crucial for developing effective treatments for conditions like Alzheimer's disease or Parkinson's disease. The chiral amine group and the fluorene moiety could potentially allow this compound to interact with neurotransmitter receptors or enzymes involved in these diseases.

Another emerging field where this compound shows promise is cancer therapy. Researchers are increasingly interested in developing targeted therapies that selectively inhibit cancer cell growth while sparing healthy cells. The complex structure of this molecule could enable it to bind to specific cancer-related proteins or enzymes, disrupting tumor progression without causing undue harm to normal tissues.

The fluorescent properties of the fluorene group also make this compound useful in bioimaging applications. Fluorescent probes are essential tools in modern biology and medicine, allowing researchers to visualize cellular processes and track biological molecules in real-time. This capability is particularly valuable in drug discovery pipelines, where it can help identify potential drug candidates and assess their interactions with biological targets.

Furthermore, the solubility-enhancing methoxycarbonyl groups could improve the bioavailability of drugs derived from this compound. Poor solubility is a common challenge in pharmaceutical development, as it can limit drug absorption and efficacy. By optimizing solubility through functional group modifications, researchers can enhance the therapeutic potential of their compounds.

The synthesis of such complex molecules requires advanced techniques in organic chemistry. Recent advancements in synthetic methodologies have made it possible to construct intricate molecular structures with high precision. Techniques like solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in creating molecules like this one.

In conclusion,2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid (CAS No. 2171272-55-0) is a multifaceted compound with significant potential in pharmaceutical research and biomedicine. Its unique structural features—such as the fluorene moiety, chiral amine group, and methoxycarbonyl substituents—make it a valuable tool for developing novel therapeutic agents, diagnostic probes, and imaging agents. As research continues to uncover new applications for this compound, its importance in advancing biomedical science is likely to grow even further.